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Cat. No.: B7806000 Get Quote

Application Notes and Protocols: Protein Kinase
G Inhibitor KT5823
For Researchers, Scientists, and Drug Development Professionals

Introduction
Protein Kinase G (PKG) is a serine/threonine-specific protein kinase that is activated by cyclic

GMP (cGMP). It plays a crucial role in various physiological processes, including smooth

muscle relaxation, platelet aggregation, and neuronal function. KT5823 is a potent, selective,

and cell-permeable inhibitor of Protein Kinase G.[1][2] It acts as a reversible and ATP-

competitive inhibitor, making it a valuable tool for studying cGMP-mediated signaling pathways.

Physicochemical Properties and Solubility
KT5823 is a synthetic compound derived from K252a.[3] It appears as a white solid or

lyophilized powder.[3]

Table 1: Physicochemical Properties of KT5823
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Property Value Reference

Synonyms PKG Inhibitor VII

CAS Number 126643-37-6 [1][4]

Molecular Formula C₂₉H₂₅N₃O₅ [1][4]

Molecular Weight 495.5 g/mol [1][3][4]

Purity ≥85% to >98% (HPLC) [1]

Table 2: Solubility of KT5823

Solvent Solubility Reference

DMSO ≥20 mg/mL (saturd. unknown) [3]

50 mM [2]

Dimethylformamide (DMF) 20 mg/mL [3]

Ethanol Soluble [1]

Ethyl Acetate 5 mg/mL [3]

Stock Solution Preparation and Storage
Proper preparation and storage of stock solutions are critical for maintaining the activity and

stability of KT5823.

Table 3: Recommended Stock Solution Parameters
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Parameter Recommendation Reference

Recommended Solvents DMSO, DMF, Ethanol [1][3][4]

Typical Concentration 1-50 mM in DMSO [2]

Short-Term Storage -20°C (up to 1 month) [2][5]

Long-Term Storage
-20°C or -80°C (up to 6

months)
[5]

Storage Conditions
Store under desiccating

conditions.
[1]

Freeze-Thaw Cycles
Avoid repeated cycles. Aliquot

solution after preparation.
[5]

Protocol: Preparation of a 10 mM Stock Solution of
KT5823 in DMSO
Materials:

KT5823 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Pre-weighing Preparation: Allow the vial of KT5823 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.abcam.com/en-us/products/biochemicals/kt5823-inhibitor-of-pkg-ab120423
https://www.stressmarq.com/products/small-molecules/inhibitor/kt-5823-sih-458/
https://agscientific.com/products/inhibitors/protein-inhibitors/kinase-inhibitors/additional-kinase-inhibitors/kt-5823-100-ug.html
https://hellobio.com/kt-5823.html
https://hellobio.com/kt-5823.html
https://www.medchemexpress.com/kt5823.html
https://www.medchemexpress.com/kt5823.html
https://www.abcam.com/en-us/products/biochemicals/kt5823-inhibitor-of-pkg-ab120423
https://www.medchemexpress.com/kt5823.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7806000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weighing: Accurately weigh the desired amount of KT5823 powder. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 4.955 mg of KT5823 (Molecular Weight = 495.5

g/mol ).

Dissolution: Add the appropriate volume of DMSO to the KT5823 powder. For the example

above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,

use a brief sonication in an ultrasonic bath to aid dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.[5]

Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[5] When ready to use, thaw an aliquot and dilute it to the final

working concentration in the appropriate aqueous buffer or cell culture medium just prior to

the experiment.

Experimental Workflows and Signaling Pathways
Workflow for Stock Solution Preparation
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Workflow: KT5823 Stock Solution Preparation
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Caption: A flowchart outlining the key steps for preparing a KT5823 stock solution.

Protein Kinase G (PKG) Signaling Pathway
KT5823 exerts its effects by inhibiting the cGMP-dependent protein kinase G. This pathway is

initiated by an increase in intracellular cGMP, often triggered by nitric oxide (NO) signaling.
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Simplified PKG Signaling Pathway
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Caption: The inhibitory action of KT5823 on the Protein Kinase G signaling pathway.

Important Considerations
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Selectivity: While KT5823 is a selective inhibitor of PKG (Ki = 234 nM), it can inhibit Protein

Kinase A (PKA) and Protein Kinase C (PKC) at higher concentrations (Ki values are >10 µM

and 4 µM, respectively).[1]

Cell Permeability: KT5823 is cell-permeable and can be used in intact cell-based assays.[6]

However, some studies have reported poor inhibition of PKG within certain intact cell types.

[6]

Alternative Compound: Please note that a different compound, also sometimes referred to as

"Protein kinase G inhibitor-2" (CAS 612829-80-8), is an inhibitor of mycobacterial protein

kinase G and has a distinct chemical structure and properties.[7][8] Ensure you are using the

correct compound for your experimental needs.

These notes and protocols are intended to serve as a guide. Researchers should always

consult the manufacturer's product datasheet for the most specific and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7806000#protein-kinase-g-inhibitor-2-solubility-and-
stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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